Cas no 1804132-91-9 (4-Chloro-2,7-diamino-1H-benzimidazole)

• Product Name: 4-Chloro-2,7-diamino-1H-benzimidazole
• CAS No: 1804132-91-9
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 4824699
• Update Time: 2023-08-19

4-Chloro-2,7-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,7-diamino-1H-benzimidazole

• Inchi： 1S/C7H7ClN4/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,9H2,(H3,10,11,12)
• InChI Key： OITWWMNMBFCOHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7